Cas no 2097971-61-2 (methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2097971-61-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5723627
• PubChem ID: 121213300
• Update Time: 2025-05-20

methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• F2198-4777
• 2097971-61-2
• methyl 1-ethyl-3-pyridin-3-ylpyrazole-4-carboxylate
• AKOS026723764
• methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(3-pyridinyl)-, methyl ester

• Inchi： 1S/C12H13N3O2/c1-3-15-8-10(12(16)17-2)11(14-15)9-5-4-6-13-7-9/h4-8H,3H2,1-2H3
• InChI Key： RSFJEMJOLNBXBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(CC)N=C1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±32.0 °C(Predicted)
• pka: 3.03±0.12(Predicted)

Additional information on methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate

Methyl 1-Ethyl-3-(Pyridin-3-Yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 1-Ethyl-3-(Pyridin-3-Yl)-1H-Pyrazole-4-Carboxylate, with the CAS number 2097971-61-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with a pyridine substituent and an ethyl group. The pyrazole moiety, a five-membered aromatic heterocycle, is known for its stability and versatility in various chemical reactions. The pyridine group adds electron-withdrawing properties, enhancing the compound's reactivity and potential applications in catalysis and drug design.

Recent studies have highlighted the importance of methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of metal-free catalysts for organic transformations. The compound's ability to coordinate with metal ions makes it a promising candidate for use in heterogeneous catalysis, where it can facilitate reactions such as C-C bond formation and oxidation processes.

In the pharmaceutical industry, methyl 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-4-carboxylate has shown potential as an intermediate in drug discovery. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer activities, demonstrating promising results in preclinical studies.

The synthesis of methyl 1-Ethyl-Pyridin-Pyrazole-Carboxylate typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for stereo-specific applications in medicinal chemistry.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations. Studies have shown that methyl 1-Ethyl-Pyridin-Pyrazole-Carboxylate exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, methyl 1-Ethyl-Pyridin-Pyrazole-Carboxylate (CAS No: 20979716) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an attractive target for ongoing research aimed at optimizing its synthesis, exploring new functionalizations, and evaluating its suitability for industrial-scale production. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic and commercial settings.